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Known Information on Muscopyridine

The table below consolidates the basic chemical and contextual information available for muscopyridine:

Aspect Available Information

Chemical Nature An unusual metapyridinophane; a nitrogen-containing compound found in
natural musk [1].

Natural Source Dried secretion from the musk sac gland of adult male musk deer (genus
Moschus); also identified in civet [1] [2].

Isolation & Traditionally isolated from crude musk using acid-base extraction [1]. Its
Significance presence is used as a chemical marker to differentiate natural musk from
synthetic alternatives [1].

Synthesis A catalytic, enantioselective total synthesis has been achieved [3].
Pharmacological No dedicated studies found. It is listed as one of many "bioactive
Research compounds" in Moschus within network pharmacology studies, but its individual

effects are unverified [4] [5].

Research Context and Suggested Alternatives
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While data on muscopyridine itself is scarce, modern research has explored the pharmacology of Moschus

(musk) as a whole. Understanding this context may offer a productive path for your research.

e The Network Pharmacology Approach for Musk: This method analyzes complex traditional
medicines by predicting the interactions of all their chemical components with disease targets [6]. In
such studies, muscopyridine is often listed as one of many candidate bioactive compounds (e.g., 12
out of 196 potential targets in one study [4] [5]). However, these are in silico predictions, and the
specific contribution of muscopyridine among other potent compounds like muscone and
testosterone remains unknown [4] [2].

¢ Proposed Mechanisms of Musk: Research on Moschus preparations suggests potential therapeutic
effects for conditions like neuropathic pain, viral respiratory infections, and ischemic stroke [6] [4] [7].
These effects are linked to the modulation of various signaling pathways, as illustrated in the following
conceptual workflow derived from these studies:
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This diagram summarizes the multi-target, multi-pathway mechanism proposed for Moschus based on

network pharmacology analyses [6] [4] [7].

A Practical Path for Research

Given the current lack of focused studies, here is a recommended approach to investigate muscopyridine's

pharmacology:

e Confirm Chemical Identity and Availability: The first step is to secure a reliable sample. You can
reference its structure (CID: 193306) in PubChem and explore synthetic sources, as a viable catalytic
synthesis has been published [3].

¢ Initiate Targeted Bio-screening: With a sample, you can design experiments to test its biological
activity. Key areas to investigate, based on the traditional uses of musk, could include:

o Anti-inflammatory Activity: Assess inhibition of key enzymes like COX-2 (PTGS2) or cytokine
production [6].

o Neuropharmacology: Evaluate effects on neuropathic pain targets or neuroinflammation [6]
[71.

o Antiviral Activity: Test for efficacy against viral respiratory infections, an area of recent interest
for musk [4] [5].

e Employ a Multi-Target Approach: Given that other musk compounds work through multiple targets,
use techniques like molecular docking and network analysis to predict a range of potential protein
interactions, which can then be validated experimentally [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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